Cas no 892948-94-6 (4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride)

• Product Name: 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride
• CAS No: 892948-94-6
• MF: C₉H₁₀ClNO₃S
• MW: 247.698600292206
• MDL: MFCD10700049
• CID: 714533
• PubChem ID: 43811036
• Update Time: 2025-11-01

4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonyl chloride
• 4-methyl-2,3-dihydro-1,4-benzoxazine-6-sulfonyl chloride
• 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl chloride
• 3,4-dihydro-4-methyl-2H-1,4-benzoxazin-6-ylsulfonyl chloride
• 3,4-dihydro-4-methyl-2H-1,4-benzoxazine-6-sulfonyl chloride
• 4-methyl-3,4-dihydro-2H-1,4-benzoxazine-7-sulfonyl chloride
• 4-methyl-3,4-dihydro-2H-benzo[b][l,4]oxazine-6-sulfonyl chloride
• LHMOALYDXXCXLZ-UHFFFAOYSA-N
• AKOS006237435
• MFCD10700049
• 892948-94-6
• DTXSID20656422
• AS-6270
• 4-Methyl-3,4-dihydro-2H-benzo[1,4]oxazine-6-sulfonyl chloride
• FT-0713387
• J-515739
• CS-0316969
• SCHEMBL3173782
• GS3112
• 4-methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine-6-sulfonylchloride
• DB-078381
• 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride

• MDL： MFCD10700049
• Inchi： 1S/C9H10ClNO3S/c1-11-4-5-14-9-3-2-7(6-8(9)11)15(10,12)13/h2-3,6H,4-5H2,1H3
• InChI Key： LHMOALYDXXCXLZ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)N(C)CCO2)(=O)=O

Computed Properties

• Exact Mass: 247.00700
• Monoisotopic Mass: 247.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.415
• Boiling Point: 387.7 °C at 760 mmHg
• Flash Point: 188.3 °C
• PSA: 54.99000
• LogP: 2.58850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride

Introduction to 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride (CAS No. 892948-94-6) and Its Emerging Applications in Chemical Biology

4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride, identified by its CAS number 892948-94-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This compound belongs to the benzoxazine class, a scaffold known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a sulfonyl chloride group at the 6-position enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The benzoxazine core of this compound is particularly noteworthy, as it serves as a privileged structure in drug discovery. Recent studies have highlighted the benzoxazine scaffold's ability to interact with various biological targets, such as kinases and proteases, which are pivotal in regulating cellular processes. The sulfonyl chloride functionality further extends its utility by enabling nucleophilic substitution reactions, facilitating the development of novel derivatives with tailored biological activities.

In the realm of medicinal chemistry, 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride has been explored as a precursor for designing small-molecule inhibitors. For instance, researchers have leveraged its reactivity to synthesize benzoxazine-based inhibitors targeting enzymes involved in cancer progression. One notable area of investigation has been its application in developing kinase inhibitors, which are critical in oncology due to their ability to disrupt aberrant signaling pathways. The sulfonyl chloride moiety allows for selective modification, enabling the creation of highly specific inhibitors with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular docking studies have demonstrated that derivatives of 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride can effectively bind to the active sites of target proteins, suggesting their suitability for therapeutic intervention. These computational insights have guided experimental efforts to optimize lead compounds for clinical development.

The synthesis and functionalization of 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride have also been facilitated by modern synthetic methodologies. Transition-metal-catalyzed reactions and flow chemistry techniques have enabled efficient access to complex derivatives while maintaining high yields and purity. Such advancements are crucial for translating laboratory discoveries into viable drug candidates.

Moreover, the versatility of this compound has been recognized in materials science applications. The benzoxazine framework can be polymerized to form high-performance resins with desirable mechanical and thermal properties. These polymers find utility in coatings, adhesives, and electronic materials due to their stability and processability. The sulfonyl chloride group can be incorporated into these polymers to enhance their functionality, such as improving adhesion or introducing bioactive moieties.

The growing interest in green chemistry has also influenced the utilization of 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride. Researchers are exploring sustainable synthetic routes that minimize waste and hazardous byproducts. For example, biocatalytic approaches have been investigated for modifying this compound without compromising its structural integrity or reactivity.

In conclusion, 4-Methyl-3,4-dihydro-2H-1,4-benzoxazine-6-sulfonyl Chloride (CAS No. 892948-94-6) represents a multifaceted compound with significant potential across multiple disciplines. Its role as a key intermediate in drug discovery underscores its importance in addressing unmet medical needs. Additionally, its applications in materials science and sustainable chemistry highlight its broad utility beyond traditional pharmaceuticals.